hodological licati
BENGHE ey cricn

Application Notes: Preparation of BMS-1166
Hydrochloride Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BMS-1166 hydrochloride

Cat. No.: B8086991

Introduction

BMS-1166 hydrochloride is a potent and selective small-molecule inhibitor of the programmed
cell death 1/programmed death-ligand 1 (PD-1/PD-L1) protein-protein interaction.[1][2][3] It
functions as an immune checkpoint inhibitor by inducing the dimerization of PD-L1 and
blocking its interaction with the PD-1 receptor, which helps to restore T-cell activation and
enhance anti-tumor immune responses.[1][4] Proper preparation and storage of BMS-1166
hydrochloride stock solutions are critical for ensuring experimental reproducibility and
accuracy in cancer immunology research. These application notes provide a detailed protocol
for the preparation, handling, and storage of BMS-1166 hydrochloride stock solutions for in
vitro research applications.

Physicochemical Properties

A summary of the key physicochemical properties of BMS-1166 hydrochloride is presented
below. This information is essential for accurate stock solution preparation and experimental

design.
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Formal Name

(4R)-1-[[5-chloro-2-[(3-
cyanophenyl)methoxy]-4-[[3-
(2,3-dihydro-1,4-benzodioxin-
6-yl)-2-
methylphenyllmethoxy]phenyl]
methyl]-4-hydroxy-D-proline,

monohydrochloride

[3]

Molecular Formula

C36H33CIN207 « HCI

[3]

Molecular Weight 677.57 g/mol [5]
CAS Number 2113650-05-6 [3][5]
Appearance White to off-white solid powder  [6]
Purity >98% [31[7]
Soluble in DMSO (e.g., 100
Solubility mg/mL or 125 mg/mL)[2][8],
Insoluble in water[2]
1.4 nM for PD-1/PD-L1
ICso [1][3]I8]

interaction

Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 10 mM stock solution of BMS-1166
hydrochloride in Dimethyl Sulfoxide (DMSO).

Materials:

BMS-1166 hydrochloride powder

Anhydrous or fresh, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated pipettes and sterile, filter-equipped tips

Sterile, amber, or foil-wrapped microcentrifuge tubes or vials
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e Analytical balance

o Vortex mixer

» Ultrasonic bath (optional, for aiding dissolution)
Safety Precautions:

» Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and chemical-resistant gloves.

e Handle BMS-1166 hydrochloride powder in a chemical fume hood or a ventilated enclosure
to avoid inhalation.

o Refer to the Safety Data Sheet (SDS) for comprehensive safety information before handling
the compound.

Procedure:

» Equilibration: Allow the vial of BMS-1166 hydrochloride powder to reach room temperature
before opening to prevent moisture condensation.

¢ Weighing: Accurately weigh the desired amount of BMS-1166 hydrochloride powder using
an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
6.78 mg of the compound.

o Calculation:
» Desired Volume (L) x Desired Molarity (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
= 0.001 L x0.010 mol/L x 677.57 g/mol = 0.00678 g = 6.78 mg

o Dissolution: Add the appropriate volume of fresh, high-purity DMSO to the weighed powder.
For the example above, add 1 mL of DMSO.

o Note: Hygroscopic or moisture-absorbing DMSO can significantly reduce the solubility of
the compound; always use newly opened or anhydrous DMSO.[2][8]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b8086991?utm_src=pdf-body
https://www.benchchem.com/product/b8086991?utm_src=pdf-body
https://www.benchchem.com/product/b8086991?utm_src=pdf-body
https://www.selleckchem.com/products/bms-1166.html
https://www.medchemexpress.com/BMS-1166.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8086991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.
If dissolution is slow, gentle warming or brief sonication in an ultrasonic bath can be used to
facilitate the process.[8] Visually inspect the solution against a light source to ensure there
are no visible particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles that can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed
amber vials.[1][8]

o Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
preparation date.

Storage and Stability

Proper storage is crucial for maintaining the integrity and activity of the BMS-1166
hydrochloride stock solution.

e Long-term Storage: Store aliquots at -80°C for up to 1-2 years.[1][2]
» Short-term Storage: For frequent use, aliquots can be stored at -20°C for up to 1 month.[2][8]
o Powder Form: The solid powder can be stored at -20°C for up to 3 years.[8]

Before use, thaw a single aliquot at room temperature and mix gently before further dilution into
agueous media for your experiments. Avoid storing diluted aqueous solutions for extended
periods.

Mechanism of Action Visualization

BMS-1166 hydrochloride inhibits the PD-1/PD-L1 immune checkpoint pathway. This pathway
is a key regulator of T-cell activation. The following diagram illustrates how BMS-1166 blocks
this interaction.
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Caption: PD-1/PD-L1 signaling pathway and inhibition by BMS-1166.

Experimental Workflow

The diagram below outlines the logical workflow for preparing and using the BMS-1166
hydrochloride stock solution in a typical cell-based assay.
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Caption: Workflow for BMS-1166 hydrochloride stock preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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